Cas no 71657-88-0 ((4R)-4-phenylpyrrolidin-2-one)

(4R)-4-Phenylpyrrolidin-2-one is a chiral lactam derivative featuring a phenyl substituent at the 4-position of the pyrrolidin-2-one ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The compound’s rigid pyrrolidinone scaffold offers structural versatility, enabling its use in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. High enantiomeric purity ensures consistent performance in chiral applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a precursor for optically active amines and amino acids.

(4R)-4-phenylpyrrolidin-2-one structure

Product Name:(4R)-4-phenylpyrrolidin-2-one

CAS No:71657-88-0

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD16556263

CID:2183753

PubChem ID:641621

Update Time:2025-08-02

(4R)-4-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-4-phenylpyrrolidin-2-one
- (4R)-4-phenylpyrrolidin-2-one
- CS-0455184
- 71657-88-0
- DTXSID00348939
- MFCD16556263
- SCHEMBL3150368
- 4(R)-phenyl-2-pyrrolidinone
- HOJZEMQCQRPLQQ-VIFPVBQESA-N
- 816-433-0
- MDL： MFCD16556263
- Inchi： 1S/C10H11NO/c12-10-6-9(7-11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)/t9-/m0/s1
- InChI Key： HOJZEMQCQRPLQQ-VIFPVBQESA-N
- SMILES： O=C1C[C@H](C2C=CC=CC=2)CN1

Computed Properties

Exact Mass: 161.084063974g/mol
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 112 ºC
Solubility: Slightly soluble (1.8 g/l) (25 º C),

(4R)-4-phenylpyrrolidin-2-one Pricemore >>

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Chemenu	CM198927-1g	(R)-4-phenylpyrrolidin-2-one	71657-88-0	95%	1g	$844	2021-08-05
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Enamine	EN300-344782-1.0g	(4R)-4-phenylpyrrolidin-2-one	71657-88-0		1.0g	$821.0	2023-02-22
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Enamine	EN300-344782-5.0g	(4R)-4-phenylpyrrolidin-2-one	71657-88-0		5.0g	$2154.0	2023-02-22
Enamine	EN300-344782-10.0g	(4R)-4-phenylpyrrolidin-2-one	71657-88-0		10.0g	$2708.0	2023-02-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA890-100MG	(4R)-4-phenylpyrrolidin-2-one	71657-88-0	95%	100MG	￥ 1,372.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA890-250MG	(4R)-4-phenylpyrrolidin-2-one	71657-88-0	95%	250MG	￥ 2,191.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA890-500MG	(4R)-4-phenylpyrrolidin-2-one	71657-88-0	95%	500MG	￥ 3,649.00	2023-04-06
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